![molecular formula C18H16ClN3O3S B2800630 3-((4-chlorophenyl)thio)-N-(5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl)propanamide CAS No. 1286702-34-8](/img/structure/B2800630.png)
3-((4-chlorophenyl)thio)-N-(5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-((4-chlorophenyl)thio)-N-(5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl)propanamide is a chemical compound that has gained significant attention in scientific research. This compound is a member of the oxadiazole family and is known for its potential therapeutic applications.
Scientific Research Applications
Synthesis and Therapeutic Potential
Novel Indole-Based Hybrid Oxadiazole Scaffolds : Research has shown the synthesis of novel indole-based oxadiazole scaffolds with substituted-phenylbutanamides, demonstrating potent inhibitory potential against the urease enzyme. These compounds were suggested as valuable in therapeutic agent design due to their competitive inhibition kinetics and mild cytotoxicity towards cell membranes (Nazir et al., 2018).
Molecular Docking and Quantum Chemical Calculations : Another study focused on the molecular structure, spectroscopic data, and biological effects based on molecular docking predictions of a compound with a similar structure, indicating its potential for biological applications (Viji et al., 2020).
Antimicrobial Properties
Arylsubstituted Halogen(thiocyanato)amides : The synthesis and testing of arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragments for antimicrobial properties were explored. Compounds synthesized through this route showed antibacterial and antifungal activities, suggesting their potential as antimicrobial agents (Baranovskyi et al., 2018).
Potential Drug Candidate for Alzheimer’s Disease : A study synthesized N-substituted derivatives of a related compound to evaluate as new drug candidates for Alzheimer’s disease, highlighting the potential of these compounds in therapeutic applications due to their enzyme inhibition activity and low hemolytic activity (Rehman et al., 2018).
Anticancer and Antimicrobial Agents
Synthesis of Formazans from Mannich Base : The formation of formazans from a Mannich base related to 1,3,4-thiadiazole as antimicrobial agents was investigated, with the compounds showing moderate antimicrobial activity, suggesting their utility in this domain (Sah et al., 2014).
Synthesis and Antimicrobial Evaluation : Another study synthesized 1,3,4-oxadiazole bearing Schiff base moiety and evaluated these compounds for antibacterial and antifungal activities. The results indicated that these compounds possess antimicrobial potency, underscoring the potential of oxadiazole derivatives in developing new antimicrobial agents (Kapadiya et al., 2020).
properties
IUPAC Name |
3-(4-chlorophenyl)sulfanyl-N-[5-(phenoxymethyl)-1,3,4-oxadiazol-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3O3S/c19-13-6-8-15(9-7-13)26-11-10-16(23)20-18-22-21-17(25-18)12-24-14-4-2-1-3-5-14/h1-9H,10-12H2,(H,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUPFHASBOUYAEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=NN=C(O2)NC(=O)CCSC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.